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Compound of Interest

Compound Name: Serinamide

Cat. No.: B1267486

Abstract

Serinamide, the amide derivative of the amino acid serine, exists as two stereoisomers, L-
Serinamide and D-Serinamide. While serine itself is well-characterized for its roles in protein
synthesis, metabolism, and neurotransmission, the specific biological functions and therapeutic
potential of Serinamide are less understood. This technical guide provides a comprehensive
overview of the chemical structure, properties, and known biological context of Serinamide. It
includes detailed, inferred synthetic and purification protocols, and discusses potential
signaling pathways based on the activities of its parent molecule, serine. This document is
intended to serve as a foundational resource for researchers and professionals in drug
development interested in exploring the scientific and therapeutic landscape of Serinamide.

Chemical Structure and Properties

Serinamide is a chiral molecule existing in both L- and D-enantiomeric forms. The chemical
structure consists of a central carbon atom bonded to an amino group, a carboxamide group, a
hydroxymethyl group, and a hydrogen atom.

Chemical Identifiers and Physical Properties

The chemical identifiers and computed physical properties of L-Serinamide and D-Serinamide
are summarized in the tables below. These properties are crucial for understanding the
molecule's behavior in various experimental and biological settings.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1267486?utm_src=pdf-interest
https://www.benchchem.com/product/b1267486?utm_src=pdf-body
https://www.benchchem.com/product/b1267486?utm_src=pdf-body
https://www.benchchem.com/product/b1267486?utm_src=pdf-body
https://www.benchchem.com/product/b1267486?utm_src=pdf-body
https://www.benchchem.com/product/b1267486?utm_src=pdf-body
https://www.benchchem.com/product/b1267486?utm_src=pdf-body
https://www.benchchem.com/product/b1267486?utm_src=pdf-body
https://www.benchchem.com/product/b1267486?utm_src=pdf-body
https://www.benchchem.com/product/b1267486?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Table 1: Chemical Identifiers for Serinamide Enantiomers

Identifier L-Serinamide D-Serinamide
(2S)-2-amino-3- (2R)-2-amino-3-
IUPAC Name ) )
hydroxypropanamide hydroxypropanamide
Molecular Formula C3HsN20:2 C3HsN20:2
CAS Number 6791-49-7[1] 104714-52-5
PubChem CID 101138[1] 447822
SMILES N--INVALID-LINK--C(N)=0O N--INVALID-LINK--C(N)=0O
MGOGKPMIZGEGOZ- MGOGKPMIZGEGOZ-
INChl Key
REOHCLBHSA-N[1] UWTATZPHSA-N

Table 2: Physicochemical Properties of Serinamide

Property Value
Molecular Weight 104.11 g/mol [1]
Topological Polar Surface Area 89.79 A2
Hydrogen Bond Donor Count 3

Hydrogen Bond Acceptor Count 3

Rotatable Bond Count 2

LogP (calculated) -2.03

pKa (predicted)

7.8 (amine), 16.5 (amide)

Synthesis and Purification

While specific, detailed protocols for the direct synthesis of unsubstituted L- or D-Serinamide

are not extensively published, a general and plausible methodology can be inferred from the

synthesis of N-acyl-serinamide derivatives, which are intermediates in the production of the

drug Lacosamide.[2][3] The following protocols are based on these established procedures.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b1267486?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Serinamide
https://pubchem.ncbi.nlm.nih.gov/compound/Serinamide
https://pubchem.ncbi.nlm.nih.gov/compound/Serinamide
https://www.benchchem.com/product/b1267486?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Serinamide
https://www.benchchem.com/product/b1267486?utm_src=pdf-body
https://www.benchchem.com/product/b1267486?utm_src=pdf-body
https://patents.google.com/patent/US9447024B1/en
https://patents.google.com/patent/WO2018060781A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Synthesis of L-Serinamide

This protocol outlines a two-step process starting from L-serine: esterification followed by
amidation.

Step 1: Esterification of L-Serine to L-Serine Methyl Ester Hydrochloride

o Materials: L-serine, Methanol (anhydrous), Thionyl chloride (SOCIz) or Hydrogen chloride
(gas), Diethyl ether (anhydrous).

e Procedure:

o Suspend L-serine (1 equivalent) in anhydrous methanol in a round-bottom flask equipped
with a magnetic stirrer and a reflux condenser.

o Cool the suspension in an ice bath.

o Slowly add thionyl chloride (1.2 equivalents) dropwise to the stirred suspension.
Alternatively, bubble dry hydrogen chloride gas through the suspension until saturation.

o After the addition is complete, remove the ice bath and reflux the mixture for 4-6 hours.
The solution should become clear.

o Monitor the reaction by thin-layer chromatography (TLC) until the starting material is
consumed.

o Cool the reaction mixture to room temperature and then to 0°C in an ice bath.
o Add anhydrous diethyl ether to precipitate the L-serine methyl ester hydrochloride.

o Collect the white crystalline product by filtration, wash with cold diethyl ether, and dry
under vacuum.

Step 2: Amidation of L-Serine Methyl Ester Hydrochloride to L-Serinamide

o Materials: L-serine methyl ester hydrochloride, Ammonia (7N solution in methanol),
Methanol.
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e Procedure:

o Dissolve L-serine methyl ester hydrochloride (1 equivalent) in a 7N solution of ammonia in
methanol in a sealed pressure vessel.

o Stir the solution at room temperature for 24-48 hours.
o Monitor the reaction by TLC for the disappearance of the starting material.

o Once the reaction is complete, concentrate the mixture under reduced pressure to remove
excess ammonia and methanol.

o The resulting crude L-Serinamide can be purified by recrystallization or chromatography.

Synthesis of D-Serinamide

The synthesis of D-Serinamide follows the same procedure as L-Serinamide, with D-serine as
the starting material.

Purification Protocol

Crude Serinamide can be purified using the following methods:

o Recrystallization: Dissolve the crude product in a minimal amount of hot methanol or ethanol
and allow it to cool slowly to form crystals. Filter the crystals and dry them under vacuum.

o Column Chromatography: For higher purity, silica gel column chromatography can be
employed.

o

Stationary Phase: Silica gel (230-400 mesh).

o

Mobile Phase: A gradient of dichloromethane (DCM) and methanol (e.g., 95:5 to 80:20
DCM:MeOH).

Procedure:

o

= Dissolve the crude Serinamide in a small amount of the mobile phase.

» Load the solution onto a pre-packed silica gel column.
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» Elute the column with the mobile phase gradient.
» Collect fractions and analyze by TLC.

= Combine the pure fractions and evaporate the solvent under reduced pressure to obtain
pure Serinamide.

Biological Activity and Signaling Pathways

The specific biological activities of Serinamide are not well-documented in publicly available
literature. However, based on its structural similarity to L-serine and D-serine, its potential
biological roles can be inferred.

Potential Role in Neuroscience

D-serine is a well-established co-agonist of the N-methyl-D-aspartate (NMDA) receptor, a key
player in synaptic plasticity, learning, and memory.[4][5][6] D-serine is synthesized from L-
serine in astrocytes and neurons by the enzyme serine racemase.[4] Given that D-Serinamide
is the amide of D-serine, it is plausible that it could act as a prodrug for D-serine or interact with
the NMDA receptor or other neuronal targets.

» Hypothesized Signaling Pathway:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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